Cas no 2680765-07-3 (4-(trifluoroacetamido)methylthiophene-2-carboxylic acid)

• Product Name: 4-(trifluoroacetamido)methylthiophene-2-carboxylic acid
• CAS No: 2680765-07-3
• MF: C₈H₆F₃NO₃S
• MW: 253.198351383209
• CID: 5650486
• PubChem ID: 165915051
• Update Time: 2025-05-27

4-(trifluoroacetamido)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680765-07-3
• 4-[(trifluoroacetamido)methyl]thiophene-2-carboxylic acid
• EN300-28279194
• 4-(trifluoroacetamido)methylthiophene-2-carboxylic acid

• Inchi： 1S/C8H6F3NO3S/c9-8(10,11)7(15)12-2-4-1-5(6(13)14)16-3-4/h1,3H,2H2,(H,12,15)(H,13,14)
• InChI Key： BIWUUXZFDZARLX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)CNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 253.00204871g/mol
• Monoisotopic Mass: 253.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-(trifluoroacetamido)methylthiophene-2-carboxylic acid

Comprehensive Analysis of 4-(Trifluoroacetamido)methylthiophene-2-carboxylic Acid (CAS No. 2680765-07-3)

4-(Trifluoroacetamido)methylthiophene-2-carboxylic acid (CAS No. 2680765-07-3) is a high-value heterocyclic compound with significant applications in pharmaceutical and material sciences. Its unique structure, combining a thiophene ring with a trifluoroacetamido moiety, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's carboxylic acid functionality further enhances its reactivity, enabling diverse derivatization pathways. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibitors and receptor modulators.

The growing interest in fluorinated compounds like 4-(trifluoroacetamido)methylthiophene-2-carboxylic acid stems from their enhanced metabolic stability and membrane permeability—key properties in modern medicinal chemistry. Recent studies highlight its role in developing anticancer agents and anti-inflammatory drugs, aligning with the trending focus on precision medicine. Its CAS number 2680765-07-3 is frequently searched in chemical databases, reflecting its industrial relevance.

From a synthetic perspective, this compound serves as a critical building block for thiophene-based scaffolds, which are pivotal in designing organic electronic materials. The trifluoroacetamido group contributes to electron-withdrawing effects, influencing the photophysical properties of resulting polymers—a hot topic in optoelectronics research. Such applications resonate with the surge in demand for flexible electronics and OLED technologies.

Quality control of CAS 2680765-07-3 involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring purity for sensitive applications. Suppliers often emphasize its GMP-grade availability, addressing the pharmaceutical industry's stringent requirements. Discussions in research forums frequently address its solubility characteristics and storage conditions, indicating practical user concerns.

Environmental considerations are also shaping the narrative around 4-(trifluoroacetamido)methylthiophene-2-carboxylic acid. As green chemistry gains traction, synthetic routes minimizing hazardous byproducts are being optimized. This aligns with broader sustainability trends in chemical manufacturing, where atom economy and biodegradability are prioritized without compromising efficacy.

In conclusion, 4-(trifluoroacetamido)methylthiophene-2-carboxylic acid (CAS 2680765-07-3) represents a nexus of innovation across multiple disciplines. Its dual utility in life sciences and advanced materials ensures continued relevance, while evolving synthetic strategies address both performance and ecological imperatives—a balance increasingly demanded by academia and industry alike.